Near-quantitative mineralization of two refractory triazines under hydrothermal-supercritical aqueous conditions assisted by ozone and UV/ozone
New Journal of Chemistry Pub Date: 2003-06-26 DOI: 10.1039/B211046F
Abstract
Refractory atrazine and cyanuric acid were degraded under hydrothermal and supercritical aqueous media (HY-SC) conditions, as well as in the presence of ozone (HY-SC/O3) and UV-illuminated ozone (HY-SC/UV/O3) to assess whether the efficacy of the decomposition process could be enhanced using a single-pass flow-through treatment device under a constant pressure of 23 MPa. The progress of the degradation was evidenced by the extent of removal of total organic carbon (TOC) in solution, by UV absorption spectroscopy (opening of the atrazine and cyanuric acid heterorings), and by the extent of deamination (formation of NH4+) and dechlorination (release of Cl− ions) of the two compounds. Loss of atrazine was confirmed by LC-MSD techniques in the positive ion mode. Formation of various intermediates from the degradation of atrazine was substantiated by positive and negative ion mode MSD analyses. Dechlorination of atrazine occurred around 100 °C under hydrothermal conditions for the HY-SC and HY-SC/O3 processes but not for HY-SC/UV/O3; it did increase rapidly at higher temperatures (beginning at ca. 220–230 °C) for all three methods: HY-SC through HY-SC/UV/O3. Deamination, removal of TOC, and loss of atrazine mass spectral features began around 260–280 °C in hydrothermal aqueous media. Degradation of cyanuric acid showed a similar behavior. For the treated effluent solution in the collector reservoir, ozonation enhanced somewhat both dechlorination and mineralization, but had no significant effect on the deamination of either atrazine or cyanuric acid.
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Journal Name：New Journal of Chemistry
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